Cas no 644964-54-5 (1,1'-Biphenyl, 4-ethoxy-4'-methoxy-)

• Product Name: 1,1'-Biphenyl, 4-ethoxy-4'-methoxy-
• CAS No: 644964-54-5
• MF: C₁₅H₁₆O₂
• MW: 228.286344528198
• CID: 423764
• PubChem ID: 14900704
• Update Time: 2025-04-19

1,1'-Biphenyl, 4-ethoxy-4'-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 4-ethoxy-4'-methoxy-
• 1-ethoxy-4-(4-methoxyphenyl)benzene
• 4'-methoxy-4-ethoxy-1,1'-biphenyl
• 644964-54-5
• SCHEMBL404478
• 4-Ethoxy-4'-methoxy-1,1'-biphenyl
• 4'-Ethoxy-4-methoxy-biphenyl
• DTXSID70565156

• Inchi： 1S/C15H16O2/c1-3-17-15-10-6-13(7-11-15)12-4-8-14(16-2)9-5-12/h4-11H,3H2,1-2H3
• InChI Key： YWCJWMWIEHZSOZ-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 228.11508
• Monoisotopic Mass: 228.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives